Cas no 1782311-79-8 (1-(naphthalen-1-yl)cyclopropylmethanol)

• Product Name: 1-(naphthalen-1-yl)cyclopropylmethanol
• CAS No: 1782311-79-8
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 6033467
• PubChem ID: 105451519
• Update Time: 2025-07-02

1-(naphthalen-1-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-1-yl)cyclopropylmethanol
• AT35418
• [1-(naphthalen-1-yl)cyclopropyl]methanol
• (1-(NAPHTHALEN-1-YL)CYCLOPROPYL)METHANOL
• EN300-1859945
• 1782311-79-8

• Inchi： 1S/C14H14O/c15-10-14(8-9-14)13-7-3-5-11-4-1-2-6-12(11)13/h1-7,15H,8-10H2
• InChI Key： GIZUKIRYKAFTGD-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=CC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 198.104465066g/mol
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(naphthalen-1-yl)cyclopropylmethanol

Introduction to 1-(naphthalen-1-yl)cyclopropylmethanol (CAS No. 1782311-79-8)

1-(naphthalen-1-yl)cyclopropylmethanol, identified by its Chemical Abstracts Service (CAS) number 1782311-79-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the integration of a naphthalene ring with a cyclopropylmethanol moiety, presenting unique structural and functional attributes that make it a promising candidate for further exploration in drug discovery and development.

The structural framework of 1-(naphthalen-1-yl)cyclopropylmethanol combines the aromatic stability of the naphthalene core with the rigid three-membered cyclopropyl group, which is appended to a hydroxymethyl (-CH₂OH) functional group. This particular arrangement introduces a diverse set of chemical properties, including potential interactions with biological targets such as enzymes and receptors. The presence of both electron-rich and electron-deficient regions within the molecule allows for versatile modifications, enabling chemists to tailor its pharmacological profile for specific therapeutic applications.

In recent years, the pharmaceutical industry has seen an increasing demand for innovative molecules that can modulate biological pathways with high specificity and efficacy. 1-(naphthalen-1-yl)cyclopropylmethanol has emerged as a compound of interest due to its structural complexity and the potential for scaffold hopping—a strategy that involves modifying the core structure of a molecule to achieve novel biological activity. The combination of the naphthalene ring, which is known for its role in various bioactive compounds, and the cyclopropylmethanol moiety, which can introduce conformational constraints and enhance binding affinity, makes this molecule an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 1-(naphthalen-1-yl)cyclopropylmethanol is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. For instance, studies have suggested that derivatives of this compound may interact with kinases and other enzyme families implicated in cancer progression. The hydroxymethyl group provides a site for further functionalization, allowing researchers to introduce additional pharmacophores that can enhance binding interactions or modulate metabolic stability. Such modifications are essential for optimizing drug-like properties, including solubility, bioavailability, and metabolic clearance.

The naphthalene moiety in 1-(naphthalen-1-yl)cyclopropylmethanol also offers opportunities for electronic tuning, which can be leveraged to fine-tune the compound's interaction with biological targets. Naphthalene derivatives are well-documented for their role in various therapeutic areas, including anti-inflammatory and anticancer agents. By integrating this motif with the cyclopropylmethanol backbone, researchers can exploit its inherent aromaticity to develop molecules with enhanced binding affinity and selectivity. This approach aligns with contemporary trends in drug discovery, where structure-based design plays a pivotal role in identifying lead compounds with optimal pharmacokinetic profiles.

Recent advancements in computational chemistry have further facilitated the exploration of 1-(naphthalen-1-yl)cyclopropylmethanol as a pharmacophore. Molecular modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict how this compound might interact with biological targets at an atomic level. These insights have been instrumental in guiding synthetic efforts aimed at optimizing its pharmacological properties. For example, computational studies have highlighted the importance of maintaining the rigidity provided by the cyclopropyl group while ensuring adequate flexibility through strategic hydrogen bonding or hydrophobic interactions.

The synthesis of 1-(naphthalen-1-yl)cyclopropylmethanol presents both challenges and opportunities for organic chemists. The construction of the cyclopropyl methanol moiety requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, introducing the naphthalene ring without compromising functional group integrity demands precise synthetic planning. However, recent methodologies have demonstrated effective strategies for constructing such complex molecules efficiently. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to form carbon-carbon bonds critical to the compound's structure. These advances have made it feasible to produce 1-(naphthalen-1-yl)cyclopropylmethanol on scales suitable for preclinical studies.

Preclinical investigations into derivatives of 1-(naphthalen-1-yl)cyclopropylmethanol have revealed promising results regarding their biological activity. In vitro assays have shown that certain analogs exhibit inhibitory effects on enzymes such as cyclin-dependent kinases (CDKs), which are known to play a role in cell cycle regulation and are frequently targeted in anticancer therapies. Furthermore, preliminary animal studies suggest that these compounds may exhibit favorable pharmacokinetic profiles when administered orally or intravenously. Such findings underscore the potential of 1-(naphthalen-1-yl)cyclopropylmethanol as a foundation for developing novel therapeutic agents.

The future direction of research on 1-(naphthalen-1-yl)cyclopropylmethanol will likely focus on expanding its chemical space through library synthesis and high-throughput screening (HTS). By systematically varying key structural features while retaining its core framework, researchers can identify new derivatives with enhanced potency or selectivity against specific biological targets. Additionally, exploring novel synthetic routes to improve scalability will be crucial for advancing this compound toward clinical development. Collaborative efforts between synthetic chemists, computational biologists, and medicinal chemists will be essential in realizing its full therapeutic potential.

In conclusion, 1-(naphthalen-1-yl)cyclopropylmethanol (CAS No. 1782311-79-8) represents a structurally intriguing molecule with significant promise in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for developing small-molecule inhibitors targeting critical disease-related pathways. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches, 1-(naphthalen-1-y[cyclopropymethanol may play an increasingly important role in shaping future therapeutic strategies across multiple medical disciplines.